Cas no 749201-00-1 (1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride
• CAS No: 749201-00-1
• MF: C₇H₈BrClN₂
• MW: 235.508819580078
• MDL: MFCD32067286
• CID: 4782116
• PubChem ID: 22027370
• Update Time: 2025-10-28

1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-chloropyridin-2-yl)ethanamine
• 1-(5-bromo-3-chloropyridin-2-yl)ethan-1-amine
• SCHEMBL13119982
• 749201-00-1
• F73517
• AKOS025395096
• 1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD32067286
• Inchi： 1S/C7H8BrClN2/c1-4(10)7-6(9)2-5(8)3-11-7/h2-4H,10H2,1H3
• InChI Key： DOVCFQCAVQSKQC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)Cl)C(C)N

Computed Properties

• Exact Mass: 233.95594g/mol
• Monoisotopic Mass: 233.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride

1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine Hydrochloride: A Comprehensive Overview

1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride (CAS No. 749201-00-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride.

Chemical Structure and Properties

1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride is a pyridine derivative with a bromine and chlorine substituent on the pyridine ring, and an ethylamine group attached to the pyridine ring. The molecular formula of this compound is C₉H₉BrClN₂·HCl, and its molecular weight is 284.09 g/mol. The presence of these functional groups imparts unique chemical properties to the compound, making it highly reactive and suitable for various chemical transformations.

The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release is desired. The hydrochloride salt form of the compound enhances its stability and bioavailability, making it a preferred choice for pharmaceutical applications.

Synthesis Methods

The synthesis of 1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 5-bromo-3-chloro-pyridine with ethylamine in the presence of a suitable acid catalyst. The reaction typically proceeds via nucleophilic substitution, followed by protonation to form the hydrochloride salt.

A typical synthetic route involves the following steps:

1. Nucleophilic substitution: 5-Bromo-3-chloro-pyridine reacts with ethylamine to form 1-(5-bromo-3-chloropyridin-2-yl)ethanamine.
2. Protonation: The resulting amine is treated with hydrochloric acid to form the hydrochloride salt.

This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

Biological Activities

1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels.

One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has demonstrated that 1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride can effectively inhibit certain kinases, which are implicated in various cancers and inflammatory diseases. This makes it a promising lead compound for the development of targeted therapies.

In addition to its enzymatic inhibition properties, this compound has also shown potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. Modulating these receptors can have therapeutic effects in conditions such as pain management and neurological disorders.

Clinical Applications and Research Advancements

The potential clinical applications of 1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride are currently being explored through various preclinical studies and early-stage clinical trials. These studies aim to evaluate the safety, efficacy, and pharmacokinetic properties of the compound in different disease models.

In cancer research, this compound has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to inhibit tumor growth and induce apoptosis in cancer cells. These findings have led to further investigations into its mechanism of action and potential use as a chemotherapeutic agent.

In neurology, recent studies have explored the use of 1-(5-Bromo-3-chloropyridin-2-yl)ethan-1-amine hydrochloride as a treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate GPCRs may help alleviate symptoms associated with these conditions by restoring normal cellular signaling pathways.

Conclusion

1-(5-Bromo-3-chloropyridin-2-yi)ethan-l amine hydrochloride, CAS No. 749201–00–1, is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in advancing medical science.